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Compound of Interest

Compound Name: Methothrin
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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methothrin is a synthetic pyrethroid insecticide, a class of compounds known for their potent
activity against a range of insect pests.[1] Like other pyrethroids, its primary mode of action is
the disruption of the insect nervous system, leading to paralysis and death.[1] This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and available toxicological and analytical data for Methothrin. Due to the limited
availability of public data specifically for Methothrin, this guide also incorporates information
from structurally and functionally related pyrethroids to provide a broader context for its
biological activity and analytical characterization. This document is intended to serve as a
valuable resource for researchers, scientists, and professionals engaged in insecticide
research and development.

Chemical Identity and Physicochemical Properties

Methothrin is chemically identified as [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-
methylprop-1-enyl)cyclopropane-1-carboxylate.[2] It belongs to the pyrethroid class of
insecticides. The key identifiers and physicochemical properties of Methothrin are summarized
in the table below.
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Property Value Reference(s)
[4-

(methoxymethyl)phenyllmethyl

IUPAC Name 2,2-dimethyl-3-(2-methylprop- [2]
1-enyl)cyclopropane-1-
carboxylate
4-(methoxymethyl)benzyl
(1RS,3RS;1RS,3SR)-2,2-

Alternate IUPAC Name ) [3]
dimethyl-3-(2-methylprop-1-
enyl)cyclopropanecarboxylate

CAS Number 34388-29-9 [1]I3]

Molecular Formula C19H2603 [11[3]

Molecular Weight 302.4 g/mol [1][2]

_ CC(=CcC1c(Cc1(c)C)c(=0)0C

SMILES String [1][2]
C2=CC=C(C=C2)COoC)C
GQNBIMLHUAWKHJ-

INChl Key [11[3]
UHFFFAOYSA-N
Not specified in available

Appearance ] -
literature.

N ) Not specified in available

Boiling Point ) -
literature.

_ _ Not specified in available

Melting Point ) -
literature.

- Not specified in available

Solubility ] -
literature.

XLogP3 5.1 [2]

Synthesis
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A general synthetic route for Methothrin involves the esterification of chrysanthemic acid with
4-(methoxymethyl)benzyl alcohol. A more specific method describes the reaction of sodium
chrysanthemate with 4-(methoxymethyl)benzyl chloride in a suitable solvent.[4]

A detailed, step-by-step protocol for the synthesis of Methothrin is not readily available in the
public domain. However, a general representation of the synthesis is provided below.

Reactants

[Sodium Chrysanthemate) 4-(methoxymethyl)benzyl chlorida

Products

»[Sodium Chloride)

Click to download full resolution via product page

A simplified workflow for the synthesis of Methothrin.

Mechanism of Action and Signaling Pathways

As a pyrethroid insecticide, Methothrin's primary target is the voltage-gated sodium channels
in the nervous systems of insects.[1] By binding to these channels, it disrupts their normal
function, leading to prolonged channel opening, repetitive nerve firing, paralysis, and ultimately,
the death of the insect.
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Broader research on pyrethroids indicates that their effects extend beyond the direct disruption
of sodium channels. They have been shown to interfere with other signaling pathways,
including:

» Monoamine Signaling: Pyrethroids can disrupt the signaling of neurotransmitters like
serotonin and dopamine.[3]

 MAP Kinase and Circadian Rhythms: Developmental exposure to pyrethroids has been
shown to disrupt molecular pathways related to MAP kinase and circadian rhythms in the
brain.[5][6]

The following diagram illustrates the generalized signaling pathway disruption by pyrethroid
insecticides.
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The primary mechanism of action of pyrethroid insecticides.

Toxicological Profile

Specific quantitative toxicological data for Methothrin is limited in publicly available literature.
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
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a warning for acute oral toxicity.[2] The following table summarizes available acute toxicity data

for Methothrin and related pyrethroids for context.

Compound Test Organism  Route Value Reference(s)
LDso: >2000
Methothrin Rat Oral mg/kg (GHS [2]
classification)
. LDso: 135-5000
Deltamethrin Rat Oral -
mg/kg
LDso: 430-4000
Permethrin Rat Oral -
mg/kg
_ LDso: 250-4150
Cypermethrin Rat Oral -
mg/kg
LDso: >2000
Metofluthrin Rat Oral -
mg/kg

Note: LDso (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. A lower LDso is indicative of higher toxicity. The wide range of reported LDso values

for pyrethroids reflects variations in the specific isomer, formulation, and experimental

conditions.

Efficacy

Detailed efficacy data (e.g., LCso or ICso values) for Methothrin against specific insect species

are not readily available in the peer-reviewed literature. However, as a pyrethroid, it is expected

to be effective against a variety of pests, including mosquitoes and flies.[1] Efficacy data for a

related pyrethroid, metofluthrin, against Aedes aegypti mosquitoes are provided below for

illustrative purposes.
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Compound Insect Species Value Reference(s)

) ) LCso: Not specified in
Metofluthrin Aedes aegypiti
the reference

Metofluthrin Aedes aegypti LCos: 0.00032%

Note: LCso (Lethal Concentration, 50%) is the concentration of a chemical in the air or water
that is expected to cause death in 50% of the organisms in a defined period.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of Methothrin are not
widely published. The following sections provide generalized protocols for the analysis of
pyrethroids, which can be adapted for Methothrin.

Analysis of Stereoisomers by Capillary Gas
Chromatography (GC)

A published method for the separation of stereocisomers of 14 pyrethroids, including
Methothrin, utilized capillary gas chromatography.[7]

 Instrumentation: Gas chromatograph equipped with a Flame lonization Detector (FID).
e Column: Fused silica capillary column (10m x 0.53mm x 1.0um film, QF-1).
e Temperatures:
o Injector: 280 °C
o Detector: 280 °C
o Column: 180-260 °C (isothermal, dependent on the pyrethroid).
e Carrier Gas: Hydrogen (Hz) at 4.6 mL/min.

e Split Ratio: 5:1.
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« Injection Volume: 1.0 pL.

General Protocol for Pyrethroid Residue Analysis in Soil
(QUEChERS Method)

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common
sample preparation technique for the analysis of pesticide residues in various matrices.

1. Extraction: a. Weigh a homogenized soil sample into a centrifuge tube. b. Add an appropriate
organic solvent (e.g., acetonitrile). c. Add extraction salts (e.g., magnesium sulfate, sodium
acetate). d. Shake or vortex vigorously. e. Centrifuge to separate the layers.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Take an aliquot of the supernatant
from the extraction step. b. Add it to a centrifuge tube containing d-SPE sorbents (e.g., primary
secondary amine (PSA) and C18). c. Vortex and centrifuge.

3. Analysis: a. The final extract can be analyzed by GC-MS or LC-MS/MS.
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A generalized workflow for the QUEChERS method.

Conclusion
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Methothrin is a synthetic pyrethroid insecticide with a well-defined chemical structure. While its
primary mechanism of action through the disruption of insect sodium channels is understood,
specific quantitative data on its toxicity and efficacy, as well as detailed experimental protocols,
are not extensively available in the public domain. The information on related pyrethroids
provides a valuable framework for understanding its potential biological and environmental
behavior. Further research is needed to fully characterize the toxicological and efficacy profiles
of Methothrin and to develop and validate specific analytical and synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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